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An In-depth Technical Guide on the Spin and Parity of the Dysprosium-164 Nucleus

Introduction

Dysprosium-164 (1¢4Dy) is the most abundant stable isotope of dysprosium, with a natural
abundance of 28.26%.[1][2] As a well-deformed, even-even nucleus, it serves as a crucial
subject for studies in nuclear structure, particularly for understanding collective excitations and
the interplay between single-particle and collective degrees of freedom. The spin (total angular
momentum) and parity (behavior of the wavefunction under spatial inversion) of its nuclear
states are fundamental quantum numbers that characterize its structure. This guide provides a
comprehensive overview of the spin and parity of 164Dy, detailing experimental methodologies,
presenting key data, and illustrating the theoretical frameworks used for its description.

Ground State and Excited States of 64Dy

The ground state of an even-even nucleus like 14Dy is characterized by the pairing of all
protons and neutrons, resulting in a total angular momentum of zero.

Ground State Spin and Parity: 0*[2][3]

The excited states of 164Dy reveal a rich structure, including rotational bands built upon the
ground state and various vibrational states. The energies, spins, and parities of these excited
levels have been extensively studied through various nuclear reactions and decay
spectroscopy.

Data Presentation: Adopted Levels for *¢4Dy
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The following table summarizes the adopted energy levels, spins, and parities for Dysprosium-

164 based on evaluated nuclear data.[4][5] This data is crucial for validating theoretical models

and understanding the nuclear structure.

Energy (keV) Spin and Parity (Jt) Half-life
0.0 o+ Stable
73.39 2% 2.35ns
242.9 4+ 19.5 ps
500.5 6" 3.5ps
761.8 2% 1.1ps
828.6 3*

864.1 o+

915.9 4+

976.9 2"

995.0 5*

1039.2 3~

1084.0 8+

1126.9 4-

1234.5 6™

1317.0 5~

3159.1 1+

3173.6 1+

Note: This table presents a selection of the well-established lower-energy levels. For a

complete and up-to-date listing, consulting the Evaluated Nuclear Structure Data File (ENSDF)

is recommended.[4][6]
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Experimental Protocols for Determining Spin and
Parity

The determination of nuclear spin and parity is a multi-step process that relies on a
combination of experimental techniques. The primary methods involve populating the nuclear
states of interest and then analyzing the properties of the subsequent electromagnetic radiation
(gamma rays) or emitted particles.

Population of Excited States

Excited states in 154Dy can be populated through several mechanisms:

» Coulomb Excitation: This technique uses the electromagnetic interaction between a projectile
nucleus and the target nucleus (1¢4Dy) to induce transitions to excited states without the
complication of nuclear forces.[7][8][9] It is particularly effective for studying collective states.
The probability of exciting a given state is directly related to the electromagnetic matrix
elements, which are sensitive to the spin and parity of the connected levels.[9]

e Nuclear Reactions:

o Neutron Capture: The 1%3Dy(n,y)1¢4Dy reaction involves bombarding a 163Dy target with
thermal or resonant neutrons. The capture of a neutron forms 144Dy in a highly excited
state, which then de-excites by emitting a cascade of gamma rays, populating a wide
range of lower-lying states.[10]

o Stripping Reactions: Reactions like 1%3Dy(d,py)!¢4Dy involve the transfer of a neutron to the
target nucleus.[11] The angular distribution of the outgoing protons and the properties of
the coincident gamma rays provide information about the angular momentum transferred
and thus the spin and parity of the final state.

» Beta Decay: The decay of parent isotopes like 1%4Ho and 1%4Tb can populate levels in 164Dy.
[3] The selection rules for beta decay (Fermi and Gamow-Teller transitions) constrain the
possible spin and parity changes between the parent and daughter states.

Gamma-Ray Spectroscopy
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Once populated, the excited states de-excite, primarily through the emission of gamma rays.
The analysis of these gamma rays is central to determining spin and parity.

o Methodology: High-purity germanium (HPGe) detectors are used to measure the energy and
intensity of the emitted gamma rays with high precision.[7][12] By identifying the energies of
gamma-ray transitions, a level scheme can be constructed.

e Angular Correlations: The measurement of the angular correlation between successively
emitted gamma rays provides information on the spins of the involved levels and the
multipolarity of the transitions.

« Internal Conversion Coefficients: The de-excitation can also proceed via internal conversion,
where the excitation energy is transferred to an atomic electron. Measuring the ratio of
internal conversion electrons to gamma rays gives the internal conversion coefficient. This
coefficient is highly dependent on the transition energy, multipolarity (and thus the change in
spin and parity), and atomic number.[11]

o Gamma-Ray Polarization: Measuring the linear polarization of the emitted gamma rays can
help distinguish between electric and magnetic transitions, further constraining parity
assignments.

Mandatory Visualization
Experimental Workflow

The following diagram illustrates a typical experimental workflow for determining the spin and
parity of nuclear levels.
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Caption: Workflow for Spin and Parity Determination.

Theoretical Framework
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The experimental data for 14Dy are interpreted within the framework of nuclear models. These
models provide a theoretical understanding of the observed level structure and allow for
predictions of nuclear properties.

e The Shell Model: This model is fundamental to understanding nuclear structure. It describes
the nucleus in terms of nucleons (protons and neutrons) occupying quantized energy levels
or "shells".[13][14] For an even-even nucleus like 164Dy, the ground state has Jit = 0*
because all nucleons are paired. The properties of excited states are determined by the
configuration of the valence (unpaired) nucleons.[14]

e Collective Models: For a deformed nucleus like 164Dy, collective models are essential. These
models describe the nucleus as a whole, exhibiting rotational and vibrational modes of
excitation.

o Projected Shell Model (PSM): This model provides a bridge between the single-particle shell
model and collective motion.[15][16] It is particularly successful in describing the properties
of high-spin states and phenomena like back-bending, where the nuclear moment of inertia
changes abruptly with rotational frequency.[15][16]

The following diagram illustrates the relationship between theoretical models and experimental
data.
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Caption: Interplay of Theory and Experiment.

Conclusion

The spin and parity of the ground and excited states of Dysprosium-164 have been well-
established through decades of experimental work, primarily utilizing gamma-ray spectroscopy
following nuclear reactions and decay. The ground state is confirmed to be 0+, consistent with
its even-even nature. The structure of its excited states provides a rich testing ground for
nuclear models that seek to describe the complex interplay of single-particle and collective
behavior in deformed, heavy nuclei. The continued refinement of experimental techniques and
theoretical models will further deepen our understanding of the nuclear structure of **4Dy and
its neighbors in the nuclear chart.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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